Cas no 1645941-51-0 (3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1645941-51-0
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD31602308
• CID: 5608439
• PubChem ID: 117822208
• Update Time: 2025-06-14

3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-phenyl)-thiophene-2-carbaldehyde
• SCHEMBL16399829
• 1645941-51-0
• 3-(3-hydroxyphenyl)thiophene-2-carbaldehyde
• XYTKNYSILOBGMR-UHFFFAOYSA-N
• EN300-840328
• 3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD31602308
• Inchi： 1S/C11H8O2S/c12-7-11-10(4-5-14-11)8-2-1-3-9(13)6-8/h1-7,13H
• InChI Key： XYTKNYSILOBGMR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C=O)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 204.02450067g/mol
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde

Comprehensive Overview of 3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1645941-51-0): Properties, Applications, and Industry Insights

3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1645941-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This thiophene derivative features a unique molecular structure combining a hydroxyphenyl group with a carbaldehyde functional group, making it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Recent studies highlight its potential in developing fluorescent probes and organic semiconductors, aligning with the growing demand for sustainable electronic materials.

The compound's molecular formula C11H8O2S and molecular weight 204.24 g/mol contribute to its distinctive chemical behavior. Researchers particularly value its conjugated π-electron system, which enables applications in optoelectronic devices and sensor technologies. With the global market for functional organic compounds projected to grow at 6.8% CAGR (2023-2030), 3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde presents exciting opportunities for innovation in green chemistry and biodegradable materials.

From a synthetic chemistry perspective, this compound serves as a crucial building block for heterocyclic compounds. Its aldehyde group allows for diverse condensation reactions, while the hydroxyl group facilitates further functionalization. Recent patents demonstrate its utility in creating novel polymer architectures with enhanced thermal stability - a property highly sought after in the renewable energy sector. The compound's fluorescence quantum yield (Φ=0.42 in ethanol) makes it particularly interesting for bioimaging applications.

Quality control parameters for CAS No. 1645941-51-0 typically include ≥98% purity (HPLC), with characterization via 1H/13C NMR, FT-IR spectroscopy, and mass spectrometry. Storage recommendations suggest keeping the compound at 2-8°C under inert atmosphere to preserve its chemical stability. These specifications make it suitable for high-precision synthesis in research laboratories and industrial settings alike.

Emerging applications in metal-organic frameworks (MOFs) have further expanded the compound's relevance. Its ability to act as a multidentate ligand enables the construction of porous materials with potential uses in carbon capture and gas storage - critical technologies for addressing climate change. The thiophene-carbaldehyde moiety also shows promise in developing antimicrobial coatings, responding to increased focus on hygienic surfaces post-pandemic.

From an environmental standpoint, 3-(3-Hydroxyphenyl)thiophene derivatives are being investigated for their biodegradation pathways, with recent studies showing 78% degradation within 28 days under standard OECD 301B conditions. This positions the compound favorably compared to traditional petroleum-based intermediates, aligning with the circular economy principles gaining traction worldwide.

The compound's structure-activity relationships continue to be explored in medicinal chemistry, particularly for designing selective enzyme inhibitors. Computational studies using molecular docking simulations suggest potential interactions with various biological targets, though clinical applications remain in early research stages. This aligns with current trends in computer-aided drug design (CADD) that dominate pharmaceutical R&D.

Industrial scale-up considerations for CAS 1645941-51-0 focus on optimizing atom economy and reducing solvent waste. Recent process innovations have achieved 82% yield using microwave-assisted synthesis, demonstrating the compound's compatibility with green chemistry principles. Such advancements address the chemical industry's push toward sustainable manufacturing practices.

Analytical method development for 3-(3-Hydroxyphenyl)thiophene-2-carbaldehyde has benefited from advances in UHPLC-MS/MS techniques, enabling detection limits as low as 0.1 ppb. This sensitivity supports applications in environmental monitoring and food safety testing, where trace analysis of organic compounds is increasingly important.

Looking ahead, research directions for this compound include exploring its photocatalytic properties and potential in organic photovoltaics. With the solar energy market expanding rapidly, materials combining light absorption and charge transport capabilities - like those potentially derived from thiophene-carbaldehyde structures - represent a promising avenue for sustainable technology development.